Cas no 2680694-70-4 (1-{(benzyloxy)carbonyl(cyclohexyl)amino}cyclobutane-1-carboxylic acid)

• Product Name: 1-{(benzyloxy)carbonyl(cyclohexyl)amino}cyclobutane-1-carboxylic acid
• CAS No: 2680694-70-4
• MF: C₁₉H₂₅NO₄
• MW: 331.40610575676
• CID: 5622715
• PubChem ID: 165923577
• Update Time: 2025-07-02

1-{(benzyloxy)carbonyl(cyclohexyl)amino}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680694-70-4
• 1-{[(benzyloxy)carbonyl](cyclohexyl)amino}cyclobutane-1-carboxylic acid
• EN300-28295804
• 1-{(benzyloxy)carbonyl(cyclohexyl)amino}cyclobutane-1-carboxylic acid

• Inchi： 1S/C19H25NO4/c21-17(22)19(12-7-13-19)20(16-10-5-2-6-11-16)18(23)24-14-15-8-3-1-4-9-15/h1,3-4,8-9,16H,2,5-7,10-14H2,(H,21,22)
• InChI Key： VOBWVNOIGKUCON-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)N(C(=O)OCC1C=CC=CC=1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 331.17835828g/mol
• Monoisotopic Mass: 331.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-{(benzyloxy)carbonyl(cyclohexyl)amino}cyclobutane-1-carboxylic acid

Introduction to 1-{(benzyloxy)carbonyl(cyclohexyl)amino}cyclobutane-1-carboxylic acid (CAS No. 2680694-70-4)

1-{(benzyloxy)carbonyl(cyclohexyl)amino}cyclobutane-1-carboxylic acid, identified by its CAS number 2680694-70-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its cyclobutane core, which is functionalized with a benzyloxycarbonyl (Boc) group and an amino group substituted with a cyclohexyl moiety. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the synthesis of bioactive molecules and peptidomimetics.

The benzyloxycarbonyl group is a well-established protecting group in peptide chemistry, widely used to prevent the deprotection of the amino group during synthetic procedures. This feature enhances the stability of the compound during synthetic manipulations, allowing for controlled reactions and modifications. Additionally, the cyclohexyl substituent contributes to the steric bulk of the molecule, which can influence its binding affinity and pharmacokinetic properties. The cyclobutane ring itself is a rigid structure that can mimic natural amino acid residues, making this compound valuable for designing peptidomimetics with enhanced metabolic stability and reduced immunogenicity.

In recent years, there has been growing interest in the development of peptidomimetics as alternatives to traditional peptides. Peptidomimetics are designed to mimic the biological activity of peptides while overcoming their limitations, such as poor oral bioavailability and rapid degradation in vivo. The 1-{(benzyloxy)carbonyl(cyclohexyl)amino}cyclobutane-1-carboxylic acid structure aligns well with these requirements, offering a scaffold that can be modified to target various biological pathways. For instance, modifications at the cyclobutane ring or the amino substituents can fine-tune the pharmacological properties of the molecule, making it suitable for applications in oncology, immunology, and neurology.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The presence of both a Boc-protected carboxylic acid group and an amine group allows for further derivatization through various chemical reactions, such as coupling with other amino acids or heterocyclic compounds. This flexibility makes it an attractive candidate for synthesizing novel inhibitors or agonists targeting specific enzymes or receptors. For example, researchers have explored similar scaffolds in the development of protease inhibitors, where the cyclobutane core provides rigidity necessary for optimal binding interactions.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have shown that modifications to the cyclohexyl substituent can significantly alter the binding affinity of potential drug candidates. By leveraging computational tools, scientists can predict how different structural variations will impact biological activity, thereby accelerating the drug discovery process. This approach has been particularly effective in identifying lead compounds that exhibit high selectivity and low toxicity.

The synthesis of 1-{(benzyloxy)carbonyl(cyclohexyl)amino}cyclobutane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the Boc group typically involves an acylation reaction followed by deprotection under mild acidic conditions. The cyclohexyl amine is often introduced via nucleophilic substitution or reductive amination techniques. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect downstream applications.

In conclusion, 1-{(benzyloxy)carbonyl(cyclohexyl)amino}cyclobutane-1-carboxylic acid (CAS No. 2680694-70-4) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for designing peptidomimetics and other bioactive molecules. As research continues to evolve, this compound is likely to play an increasingly important role in developing next-generation therapeutics targeting various diseases.